Cas no 58235-83-9 (2-Propen-1-one, 3-(4-methylphenyl)-1-(5-nitro-2-thienyl)-)

• Product Name: 2-Propen-1-one, 3-(4-methylphenyl)-1-(5-nitro-2-thienyl)-
• CAS No: 58235-83-9
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 342788
• Update Time: 2024-01-28

2-Propen-1-one, 3-(4-methylphenyl)-1-(5-nitro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-methylphenyl)-1-(5-nitro-2-thienyl)-
• 3-(4-methylphenyl)-1-(5-nitrothiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H11NO3S/c1-10-2-4-11(5-3-10)6-7-12(16)13-8-9-14(19-13)15(17)18/h2-9H,1H3
• InChI Key： IWYRHPUBLHQYEB-UHFFFAOYSA-N
• SMILES： C(C1SC([N+]([O-])=O)=CC=1)(=O)C=CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 273.04603

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 448.1±45.0 °C(Predicted)
• PSA: 60.21